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Compound of Interest

Compound Name: Fenpropidin-d10

Cat. No.: B15558506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Fenpropidin-d10 as an internal standard in soil dissipation studies of the fungicide

Fenpropidin. The information compiled is based on established methodologies for pesticide

residue analysis and environmental fate studies.

Introduction
Fenpropidin is a systemic morpholine fungicide used to control a variety of fungal diseases in

crops. Understanding its persistence and degradation in the soil is crucial for environmental risk

assessment. Soil dissipation studies are performed to determine the rate at which a pesticide

breaks down in the soil environment, typically expressed as a half-life (DT₅₀). The use of a

stable isotope-labeled internal standard, such as Fenpropidin-d10, is a critical component of

the analytical methodology, ensuring accuracy and precision by correcting for matrix effects

and variations in sample preparation and analysis.

Fenpropidin is a chiral compound, and its enantiomers can exhibit different degradation rates in

the soil.[1] The R-(+)-enantiomer has been observed to dissipate more rapidly than the S-(-)-

enantiomer.[1] Therefore, enantioselective analysis is often a key aspect of Fenpropidin soil

dissipation studies.
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The dissipation of Fenpropidin in soil is a complex process influenced by a variety of factors:

Soil Properties: pH, organic matter content, and soil texture (sand, silt, and clay content) can

significantly impact the adsorption, and microbial degradation of Fenpropidin.[1]

Environmental Conditions: Temperature and soil moisture are critical factors that affect the

rate of chemical and microbial degradation.[1]

Microbial Activity: The composition and activity of the soil microbial community play a major

role in the breakdown of Fenpropidin.[1]

Quantitative Data Summary
The dissipation of Fenpropidin in soil generally follows first-order kinetics. The following table

summarizes reported half-life (DT₅₀) values for Fenpropidin in soil.

Analyte Half-Life (DT₅₀) in Soil Conditions

Fenpropidin (racemic) 13.4 - 16.5 days Field Conditions

R-(+)-Fenpropidin 19.8 days Field Conditions

S-(-)-Fenpropidin 22.4 days Field Conditions

Experimental Protocols
Terrestrial Field Dissipation Study Protocol
This protocol outlines the steps for conducting a field study to evaluate the dissipation of

Fenpropidin in soil, incorporating the use of Fenpropidin-d10 as an internal standard.

Objective: To determine the dissipation rate and half-life of Fenpropidin in a specific soil type

under field conditions.

Materials:

Fenpropidin formulation

Fenpropidin-d10 (CAS: 67306-00-7, as neat material)
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Application equipment (calibrated sprayer)

Soil sampling equipment (probes, augers)

Sample containers (e.g., amber glass jars)

Coolers for sample transport

Personal Protective Equipment (PPE)

Experimental Workflow:
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Workflow for Terrestrial Field Dissipation Study

Field Phase

Laboratory Phase

Site Selection and Characterization

Plot Establishment and Treatment Application

Soil Sampling at Predetermined Intervals

Sample Preparation and Extraction (QuEChERS)

Fortification with Fenpropidin-d10 Internal Standard

LC-MS/MS Analysis

Data Analysis and Half-Life Calculation
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QuEChERS Sample Preparation Workflow

Weigh 10 g of soil into a 50 mL centrifuge tube

Add 10 mL of water and vortex

Add Fenpropidin-d10 Internal Standard Solution

Add 10 mL of Acetonitrile and shake vigorously

Add QuEChERS salts (MgSO4, NaCl) and shake

Centrifuge to separate layers

Transfer supernatant to d-SPE tube (PSA, C18, MgSO4)

Vortex and centrifuge

Filter supernatant for LC-MS/MS analysis
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Factors Influencing Fenpropidin Dissipation in Soil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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